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Compound of Interest

Compound Name: cis-2-Tridecenal

Cat. No.: B15182187 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

guidance for the safe use of cis-2-Tridecenal, including personal protective equipment (PPE)

recommendations, handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling cis-2-Tridecenal, it is crucial to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following table summarizes the required

PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15182187?utm_src=pdf-interest
https://www.benchchem.com/product/b15182187?utm_src=pdf-body
https://www.benchchem.com/product/b15182187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15182187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Ensure

gloves are intact before and

during use.

Eye and Face Protection
Safety glasses with side

shields or goggles

Must meet ANSI Z87.1

standards to provide adequate

protection against splashes.[1]

A face shield may be

necessary for larger quantities

or when there is a significant

splash hazard.

Skin and Body Protection
Laboratory coat or chemical-

resistant apron

A lab coat should be worn to

protect street clothing. For

larger scale operations, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection
Not generally required with

adequate ventilation

Work in a well-ventilated area

or under a chemical fume hood

to avoid inhalation of vapors.

[2] If ventilation is inadequate,

a NIOSH-approved respirator

may be necessary.

Health and Safety Data
Understanding the hazard profile of cis-2-Tridecenal is fundamental to its safe handling. It is

classified as a skin and eye irritant.[3][4]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
Warning

H315: Causes skin

irritation.[3]

Eye Irritation

(Category 2A)
Warning

H319: Causes serious

eye irritation.[3]

Physical and Chemical Properties
A summary of key physical and chemical properties of cis-2-Tridecenal is provided below for

logistical and safety planning.

Property Value

Molecular Formula C13H24O[5]

Molecular Weight 196.33 g/mol [5]

Appearance Colorless or slightly yellowish liquid[5]

Odor Oily, citrus aroma[5]

Boiling Point 115-118 °C @ 10 mmHg[5]

Flash Point 112.78 °C (235.00 °F) TCC[6]

Specific Gravity 0.842 to 0.862 @ 25 °C[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for maintaining a safe laboratory

environment.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of cis-2-
Tridecenal, from preparation to post-experiment cleanup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.synerzine.com/docs/sds/W213%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W213%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b15182187?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tridecenal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tridecenal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tridecenal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tridecenal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tridecenal
https://www.thegoodscentscompany.com/data/rw1005061.html
https://www.thegoodscentscompany.com/data/rw1005061.html
https://www.benchchem.com/product/b15182187?utm_src=pdf-body
https://www.benchchem.com/product/b15182187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15182187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for cis-2-Tridecenal

Preparation

Don PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Chemical Handling

Transfer cis-2-Tridecenal

Perform Experiment

Cleanup & Disposal

Decontaminate Glassware & Surfaces Dispose of Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for cis-2-Tridecenal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15182187?utm_src=pdf-body-img
https://www.benchchem.com/product/b15182187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15182187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Procedures
Preparation: Before handling the chemical, ensure that the safety data sheet (SDS) has

been reviewed and is readily accessible.[3] Prepare the work area by ensuring it is clean and

uncluttered.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above. This

includes chemical-resistant gloves, safety goggles, and a lab coat.[3]

Ventilation: Work in a well-ventilated area.[2] For procedures that may generate vapors, a

chemical fume hood is required.[2]

Chemical Transfer: When transferring cis-2-Tridecenal, avoid splashing. Use appropriate

tools such as a pipette or a funnel.

Performing the Experiment: Carry out the experimental protocol, being mindful of potential

incompatibilities with other reagents.

Cleanup: Upon completion of the experiment, decontaminate all surfaces and equipment that

may have come into contact with the chemical.

Personal Hygiene: After handling is complete and before leaving the laboratory, remove all

PPE and wash hands thoroughly with soap and water.[3]

Disposal Plan
Proper disposal of cis-2-Tridecenal and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all cis-2-Tridecenal waste, including unused product and

contaminated materials (e.g., gloves, absorbent pads), in a designated, properly labeled, and

sealed container.

Spill Management: In the event of a spill, absorb the liquid with an inert material such as

vermiculite, dry sand, or earth.[7] Do not use combustible materials like paper towels to

absorb large spills. The absorbed material should be collected in a suitable container for

disposal.[7]
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Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company.[3] Do not pour cis-2-Tridecenal down the drain or dispose of it with general

laboratory trash.[7] Follow all local, regional, and national regulations for hazardous waste

disposal.[7]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container can then be disposed of

according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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